Cas no 72648-57-8 (1-Butanol, 4-(dodecylamino)-)
1-Butanol, 4-(dodecylamino)- structure
Product Name:1-Butanol, 4-(dodecylamino)-
CAS No:72648-57-8
MF:C16H35NO
MW:257.455205202103
CID:543610
PubChem ID:13122238
Update Time:2025-04-19
1-Butanol, 4-(dodecylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanol, 4-(dodecylamino)-
- 4-(dodecylamino)butan-1-ol
- DTXSID20519543
- SCHEMBL1263622
- 72648-57-8
-
- Inchi: 1S/C16H35NO/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18/h17-18H,2-16H2,1H3
- InChI Key: ZUQOCEKQIHPWFG-UHFFFAOYSA-N
- SMILES: OCCCCNCCCCCCCCCCCC
Computed Properties
- Exact Mass: 257.27205
- Monoisotopic Mass: 257.271864740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 15
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
1-Butanol, 4-(dodecylamino)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
72648-57-8 (1-Butanol, 4-(dodecylamino)-) Related Products
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